Cas no 123982-90-1 ((1R)-1-2-(Benzyloxy)phenylethan-1-amine)

(1R)-1-2-(Benzyloxy)phenylethan-1-amine Properties

Names and Identifiers

• Benzenemethanamine, a-methyl-2-(phenylmethoxy)-, (R)-(9CI)
• Benzenemethanamine, α-methyl-2-(phenylmethoxy)-, (R)- (9CI)
• Benzenemethanamine,a-methyl-2-(phenylmethoxy)-,(R)-
• a-Methyl-2-(phenylMethoxy)-
• (1R)-1-[2-(BENZYLOXY)PHENYL]ETHAN-1-AMINE
• (1R)-1-(2-phenylmethoxyphenyl)ethanamine
• 123982-90-1
• AKOS010366959
• Z360055608
• Benzenemethanamine, -methyl-2-(phenylmethoxy)-, (R)- (9CI)
• EN300-51741
• (R)-1-(2-(benzyloxy)phenyl)ethanamine
• N13073
• +Expand

• MDL： MFCD06762445
• InChIKey： KHMOVQVVIPNUFM-GFCCVEGCSA-N
• Inchi： 1S/C15H17NO/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13/h2-10,12H,11,16H2,1H3/t12-/m1/s1
• SMILES： O(CC1C=CC=CC=1)C1C=CC=CC=1[C@@H](C)N

Computed Properties

• Exact Mass: 227.13111
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 227.131014166g/mol
• Heavy Atom Count: 17
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• LogP: 3.98560
• PSA: 35.25
• Boiling Point: 367.4±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 177.1±17.8 °C
• Density: 1.1±0.1 g/cm3